Cas no 2228784-85-6 (1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol
• CAS No: 2228784-85-6
• MF: C₈H₇BrClFO
• MW: 253.495984315872
• CID: 6406577
• PubChem ID: 165645121
• Update Time: 2025-10-05

1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol
• 2228784-85-6
• EN300-1925298

• Inchi： 1S/C8H7BrClFO/c9-6-1-5(8(12)4-10)2-7(11)3-6/h1-3,8,12H,4H2
• InChI Key： WADABKACBLTDPS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CCl)O)F

Computed Properties

• Exact Mass: 251.93528g/mol
• Monoisotopic Mass: 251.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol

Comprehensive Overview of 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol (CAS No. 2228784-85-6)

1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol (CAS No. 2228784-85-6) is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, along with a chloroethanol side chain, has garnered attention for its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in its role as a building block for complex molecules, particularly in drug discovery and material science.

The molecular structure of 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol features a phenyl ring substituted with bromo and fluoro groups at the 3 and 5 positions, respectively. The presence of these halogens enhances the compound's reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of bioactive compounds, including potential therapeutics for neurological disorders and cancer, which are currently hot topics in medical research.

In recent years, the demand for halogenated compounds like 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol has surged due to their applications in developing PET (Positron Emission Tomography) tracers. These tracers are essential for imaging and diagnosing diseases such as Alzheimer's and Parkinson's, aligning with the growing focus on precision medicine. The compound's fluoro substituent, in particular, is highly sought after for its ability to improve metabolic stability and bioavailability in drug candidates.

From an industrial perspective, 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol is utilized in the synthesis of advanced materials, including liquid crystals and OLED (Organic Light-Emitting Diode) components. The electronics industry, especially the OLED sector, is booming, driven by the demand for high-resolution displays in smartphones and televisions. This compound's role in creating efficient electroluminescent materials positions it as a critical player in this technological revolution.

Environmental and regulatory considerations are also shaping the discourse around halogenated compounds. While 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol is not classified as hazardous under current guidelines, its handling and disposal must adhere to best practices to minimize ecological impact. Researchers are exploring greener synthetic routes, such as photocatalytic halogenation, to reduce the environmental footprint of producing such compounds.

The market for 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol is expected to grow steadily, fueled by its applications in pharmaceuticals, agrochemicals, and materials science. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial clients. Its CAS No. 2228784-85-6 serves as a unique identifier, ensuring precise sourcing and quality control in global supply chains.

In summary, 1-(3-bromo-5-fluorophenyl)-2-chloroethan-1-ol (CAS No. 2228784-85-6) is a multifaceted compound with broad applications in cutting-edge research and industry. Its unique halogenated structure, combined with its utility in drug discovery and advanced materials, makes it a subject of ongoing interest. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.